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This document provides a comprehensive overview of the standard operating procedures for
the application of methiozolin on golf course greens. It includes detailed application notes,
experimental protocols derived from scientific studies, and a summary of quantitative data to
guide research and development efforts.

Introduction

Methiozolin is a selective, systemic herbicide belonging to the isoxazoline chemical class,
specifically targeting the control of annual bluegrass (Poa annua) in turfgrass environments.[1]
[2] Its uniqgue mode of action and high degree of selectivity for desirable cool-season
turfgrasses, such as creeping bentgrass (Agrostis stolonifera), make it a valuable tool for golf
course superintendents.[1][3] Methiozolin is classified as a WSSA Group 30 herbicide, acting
as a fatty acid thioesterase (FAT) inhibitor.[4][5] This document outlines the precise application
and handling procedures to ensure optimal efficacy and safety.

Application Notes
Target Weeds and Turfgrass Safety

e Primary Target Weeds:Poa annua (annual and perennial biotypes) and Poa trivialis
(roughstalk bluegrass).[1][2][5] It can also provide control of crabgrass (Digitaria spp.) and
goosegrass (Eleusine indica).[2]
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o Tolerant Turfgrass Species: Methiozolin is safe for use on established creeping bentgrass,
Kentucky bluegrass, fescues, perennial ryegrass, hybrid bermudagrass, zoysiagrass,
seashore paspalum, and kikuyugrass.[5]

Environmental and Agronomic Conditions
o Temperature: Apply when the average daily temperature is between 50°F and 80°F (10°C

and 27°C).[1][3]

o Turf Stress: Avoid application prior to or during periods of heat stress, winter dormancy, or
when turf is stressed by management practices such as core cultivation, scalping, or heavy
topdressing.[1][3]

o Growth Stage: Applications are most effective when both the target weeds and desirable
turfgrass are actively growing.[1][3]

» Soil Moisture: Herbicidal activity is primarily through root uptake and is enhanced by
adequate soil moisture.[2][3]

Application Equipment and Technique

e Equipment: Use a calibrated ground boom sprayer or handheld equipment for broadcast
foliar applications.[1][2][3]

o Post-Application Irrigation: Irrigation or rainfall of 0.1 to 0.2 inches after application is crucial
to move the product from the foliage to the soil and facilitate root uptake.[1][3] This is
especially important in dense turf canopies.[1]

Application Protocols and Rates

Methiozolin application strategies can be tailored for either post-emergence control of existing
Poa annua or pre-emergence control of new seedlings.

Post-Emergence Control Programs

Sequential applications are generally more effective for post-emergence control.
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Maximum Single Maximum Single
o o o Recommended
Application Area Application Rate Application Rate (g
. ) Program
(Ibs a.i./A) a.i./ha)
2 to 5 applications per
Putting Greens 0.46 515.6 year at 2-week

intervals.[6]

3 to 6 applications per
Green Collars, PP P

Approaches, 0.92 1031.2

Fairways, Tees

year depending on

geographic location.

[3]

Pre-Emergence Control Programs

For preventing the establishment of new Poa annua seedlings, applications are typically made
in the fall and spring.

L L Application Rate Application Rate (g
Application Timing . ) Notes
(Ibs a.i./A) a.i./ha)

A single application

can provide excellent
Fall 0.45-0.9 500 - 1000 control.[7] Late fall

applications may be

more effective.[7]

Early spring
applications (e.qg.,
March) have shown
Spring 0.45-0.9 500 - 1000 high efficacy,
especially in
sequential programs.

[8]

Note: The maximum annual application rate for putting greens is 2.3 Ibs a.i./Alyr in northern
states, while for other areas it is 5.52 Ibs a.i./Alyr.[2]
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Experimental Protocols
Efficacy Trial for Post-Emergence Control of Poa annua

This protocol is designed to evaluate the efficacy of different methiozolin application regimes.

o Site Selection: Choose a creeping bentgrass green with a natural, uniform infestation of Poa
annua.

» Plot Design: Establish a randomized complete block design with a minimum of three
replications. Plot sizes should be adequate for visual assessment and data collection (e.g., 5
ft x 5 ft).

e Treatments:

Untreated Control

o

o Methiozolin at 0.46 Ibs a.i./A applied in October.
o Methiozolin at 0.46 Ibs a.i./A applied in November.

o Methiozolin at 0.46 Ibs a.i./A applied in October followed by a second application in
November.

o Methiozolin at 0.46 Ibs a.i./A applied in November followed by a second application in
December.

» Application: Apply treatments using a CO2-pressurized backpack sprayer calibrated to
deliver a consistent spray volume.

» Post-Application Care: Irrigate the entire trial area with approximately 0.1 to 0.2 inches of
water within 24 hours of application.

o Data Collection:

o Visually assess Poa annua control at regular intervals (e.g., monthly) using a 0-100%
scale, where 0% is no control and 100% is complete control.
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o Assess turfgrass quality and phytotoxicity on a 1-9 scale, where 1 is dead turf, 9 is ideal
turf, and a rating below 6 is considered unacceptable.[6]

o Data Analysis: Analyze data using appropriate statistical methods (e.g., ANOVA) to
determine significant differences between treatments.

Quantitative Data Summary

The following tables summarize key quantitative data from various research studies on

methiozolin.

Table 1: Poa annua Control with Fall Applications of Methiozolin

Poa annua Control Poa annua Control

Treatment (lbs L. L. .
Application Timing (%) - Sand-Based (%) - Soil-Based

a.i.lA)
Green Green
0.45 Single Application 57 - 64 72 -80
0.9 Single Application 70-72 87 -89
Sequential
o Oct, Nov, Dec 70-79 85-92
Applications

Data adapted from field experiments conducted in Tennessee and Texas.[9]

Table 2: Goosegrass and Smooth Crabgrass Response to Methiozolin

Methiozolin Rate for 90%
Weed Species Application Type Biomass Reduction
(WR90) (g a.i./ha)

Goosegrass Pre-emergence 304

Smooth Crabgrass Pre-emergence 118

Data from greenhouse experiments.[10][11]
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Visualizations
Signaling Pathway of Methiozolin
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Caption: Methiozolin inhibits the Fatty Acid Thioesterase (FAT) enzyme.

Experimental Workflow for Efficacy Trial
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Caption: Workflow for a methiozolin efficacy trial on a golf green.

Logical Relationship for Application Decision
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Caption: Decision-making logic for methiozolin application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Standard Operating Procedure for Methiozolin
Application on Golf Course Greens]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1249797#standard-operating-procedure-for-
methiozolin-application-on-golf-course-greens]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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